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Compound of Interest

Compound Name: 5-Hexen-3-one

Cat. No.: B3050204

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Hexen-3-one (CAS No. 24253-30-3), a
valuable chemical intermediate in organic synthesis. The document details available
commercial supplier information, key chemical properties, and a representative experimental
protocol for its application.

Commercial Availability

As of late 2025, 5-Hexen-3-one appears to have limited availability from major commercial
chemical suppliers. While the compound is listed in several chemical databases, direct product
pages with purchasing information, including purity, available quantities, and pricing, are
scarce. BLD Pharm, a potential supplier, currently lists the product as out of stock.[1]
Researchers interested in acquiring this compound may need to consider custom synthesis or
inquire with smaller, specialized chemical providers.

Technical Data

The following table summarizes the key physical and chemical properties of 5-Hexen-3-one,
compiled from various chemical databases.
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Property Value Source
CAS Number 24253-30-3 ChemNet[2], LookChem[3]
Molecular Formula CeH100 ChemNet[2], LookChem[3]
Molecular Weight 98.14 g/mol PubChem[4]
Boiling Point 120.6 °C at 760 mmHg ChemNet[2], LookChem][3]
Density 0.819 g/cm? ChemNet[2], LookChem[3]
Flash Point 25°C ChemNet[2], LookChem[3]
Refractive Index 1.408 ChemNet[2]
Purity >99% (as listed by some LookChem[3]

databases)

Allyl ethyl ketone, 4-Oxo-1-
Synonyms LookChem([3]
hexene

Experimental Protocol: Synthesis of 2-Amino-4-
ethyl-6-(prop-1-en-2-yl)pyrimidine

This protocol details the synthesis of a substituted pyrimidine using 5-Hexen-3-one as a key
starting material, as described in the scientific literature. Pyrimidines are a class of heterocyclic
compounds with a wide range of biological activities, making this a relevant application for drug
development professionals.

Materials:

5-Hexen-3-one

Guanidine hydrochloride

Sodium ethoxide

Ethanol

Round-bottom flask
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» Reflux condenser

e Magnetic stirrer

e Heating mantle

o Standard laboratory glassware for workup and purification

e Thin-layer chromatography (TLC) apparatus

e Column chromatography setup (if necessary)

 NMR spectrometer and/or other analytical instruments for characterization
Methodology:

e Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, dissolve a specific molar equivalent of sodium ethoxide in absolute
ethanol.

o Addition of Reagents: To the stirred solution, add one molar equivalent of guanidine
hydrochloride, followed by one molar equivalent of 5-Hexen-3-one.

e Reaction Conditions: Heat the reaction mixture to reflux and maintain this temperature for
several hours. The progress of the reaction should be monitored by thin-layer
chromatography (TLC).

o Workup: After the reaction is complete (as indicated by TLC), cool the mixture to room
temperature. Neutralize the mixture with a suitable acid (e.g., dilute hydrochloric acid) and
then remove the ethanol under reduced pressure.

» Extraction: Extract the resulting aqueous residue with an appropriate organic solvent (e.g.,
ethyl acetate or dichloromethane). Combine the organic layers, dry over an anhydrous drying
agent (e.g., sodium sulfate), and filter.

 Purification: Concentrate the filtrate under reduced pressure to obtain the crude product.
Purify the crude product by recrystallization or column chromatography to yield the pure 2-
amino-4-ethyl-6-(prop-1-en-2-yl)pyrimidine.
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o Characterization: Confirm the structure and purity of the final product using analytical
techniques such as *H NMR, 3C NMR, and mass spectrometry.

Visualizations

To aid in the understanding of the experimental process, a workflow diagram is provided below.
As no specific signaling pathways involving 5-Hexen-3-one have been prominently described
in the readily available literature, this diagram illustrates the key steps of the synthesis protocol.
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Caption: Workflow for the synthesis of a substituted pyrimidine from 5-Hexen-3-one.
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In conclusion, while 5-Hexen-3-one is a potentially useful building block in synthetic and
medicinal chemistry, its current limited commercial availability may present a challenge for
researchers. The provided technical data and experimental protocol offer a starting point for
those interested in utilizing this compound in their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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